Cas no 890014-39-8 (5-Ethyl-4-phenyl-2H-pyrazol-3-ylamine)

5-Ethyl-4-phenyl-2H-pyrazol-3-ylamine structure
890014-39-8 structure
Product Name:5-Ethyl-4-phenyl-2H-pyrazol-3-ylamine
CAS No:890014-39-8
MF:C11H13N3
MW:187.241021871567
CID:1072233
PubChem ID:820346
Update Time:2025-04-20

5-Ethyl-4-phenyl-2H-pyrazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

    • 5-Ethyl-4-phenyl-2H-pyrazol-3-ylamine
    • 3-ETHYL-4-PHENYL-1H-PYRAZOL-5-AMINE
    • Z111781334
    • 890014-39-8
    • BB 0219315
    • CCG-311320
    • EN300-742271
    • J-512427
    • 5-ethyl-4-phenyl-1H-pyrazol-3-amine
    • F3250-0634
    • 1H-Pyrazol-3-amine, 5-ethyl-4-phenyl-
    • CS-0440810
    • SCHEMBL13516192
    • AKOS000272071
    • 110335-22-3
    • DTXSID00356195
    • STK953389
    • Inchi: 1S/C11H13N3/c1-2-9-10(11(12)14-13-9)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H3,12,13,14)
    • InChI Key: CXZWOBWWNRMXCN-UHFFFAOYSA-N
    • SMILES: N1C(CC)=C(C(N)=N1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 187.11100
  • Monoisotopic Mass: 187.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • PSA: 54.70000
  • LogP: 2.80250

5-Ethyl-4-phenyl-2H-pyrazol-3-ylamine Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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